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  3. Propanoic acid, 2-hydroxy-, compd. with 7-((4,6-bis((3-(diethylamino)propyl)amino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((4-(phenylazo)phenyl)azo)-2-naphthalenesulfonic acid (1:1)
Propanoic acid, 2-hydroxy-, compd. with 7-((4,6-bis((3-(diethylamino)propyl)amino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((4-(phenylazo)phenyl)azo)-2-naphthalenesulfonic acid (1:1) Propanoic acid, 2-hydroxy-, compd. with 7-((4,6-bis((3-(diethylamino)propyl)amino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((4-(phenylazo)phenyl)azo)-2-naphthalenesulfonic acid (1:1)
Brand Name: Vulcanchem
CAS No.: 125329-01-3
VCID: VC0055561
InChI: InChI=1S/C39H50N12O4S.C3H6O3/c1-5-50(6-2)24-12-22-40-37-43-38(41-23-13-25-51(7-3)8-4)45-39(44-37)42-32-20-21-33-28(26-32)27-34(56(53,54)55)35(36(33)52)49-48-31-18-16-30(17-19-31)47-46-29-14-10-9-11-15-29;1-2(4)3(5)6/h9-11,14-21,26-27,48H,5-8,12-13,22-25H2,1-4H3,(H,53,54,55)(H3,40,41,42,43,44,45);2,4H,1H3,(H,5,6)/b47-46?,49-35-;
SMILES: CCN(CC)CCCNC1=NC(=NC(=N1)NC2=CC3=C(C=C2)C(=O)C(=NNC4=CC=C(C=C4)N=NC5=CC=CC=C5)C(=C3)S(=O)(=O)O)NCCCN(CC)CC.CC(C(=O)O)O
Molecular Formula: C42H56N12O7S
Molecular Weight: 873.047

Propanoic acid, 2-hydroxy-, compd. with 7-((4,6-bis((3-(diethylamino)propyl)amino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((4-(phenylazo)phenyl)azo)-2-naphthalenesulfonic acid (1:1)

CAS No.: 125329-01-3

Cat. No.: VC0055561

Molecular Formula: C42H56N12O7S

Molecular Weight: 873.047

* For research use only. Not for human or veterinary use.

Propanoic acid, 2-hydroxy-, compd. with 7-((4,6-bis((3-(diethylamino)propyl)amino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((4-(phenylazo)phenyl)azo)-2-naphthalenesulfonic acid (1:1) - 125329-01-3

Specification

CAS No. 125329-01-3
Molecular Formula C42H56N12O7S
Molecular Weight 873.047
IUPAC Name (3E)-7-[[4,6-bis[3-(diethylamino)propylamino]-1,3,5-triazin-2-yl]amino]-4-oxo-3-[(4-phenyldiazenylphenyl)hydrazinylidene]naphthalene-2-sulfonic acid;2-hydroxypropanoic acid
Standard InChI InChI=1S/C39H50N12O4S.C3H6O3/c1-5-50(6-2)24-12-22-40-37-43-38(41-23-13-25-51(7-3)8-4)45-39(44-37)42-32-20-21-33-28(26-32)27-34(56(53,54)55)35(36(33)52)49-48-31-18-16-30(17-19-31)47-46-29-14-10-9-11-15-29;1-2(4)3(5)6/h9-11,14-21,26-27,48H,5-8,12-13,22-25H2,1-4H3,(H,53,54,55)(H3,40,41,42,43,44,45);2,4H,1H3,(H,5,6)/b47-46?,49-35-;
Standard InChI Key BRYSBRRVLDZPJN-WGERTLNFSA-N
SMILES CCN(CC)CCCNC1=NC(=NC(=N1)NC2=CC3=C(C=C2)C(=O)C(=NNC4=CC=C(C=C4)N=NC5=CC=CC=C5)C(=C3)S(=O)(=O)O)NCCCN(CC)CC.CC(C(=O)O)O

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